![molecular formula C13H11ClFNO2S B4759850 1-(4-chlorophenyl)-N-(4-fluorophenyl)methanesulfonamide](/img/structure/B4759850.png)
1-(4-chlorophenyl)-N-(4-fluorophenyl)methanesulfonamide
Overview
Description
1-(4-chlorophenyl)-N-(4-fluorophenyl)methanesulfonamide, also known as CFMS, is a chemical compound that has gained attention in the scientific community due to its potential pharmacological properties.
Mechanism of Action
The mechanism of action of 1-(4-chlorophenyl)-N-(4-fluorophenyl)methanesulfonamide is not fully understood. However, it is believed that this compound exerts its cytotoxic effects by inhibiting the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been shown to induce apoptosis in cancer cells by altering the expression of genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, this compound has been shown to inhibit the activity of HDACs, which are enzymes involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
One advantage of 1-(4-chlorophenyl)-N-(4-fluorophenyl)methanesulfonamide is that it exhibits cytotoxic effects on various cancer cell lines, making it a potential candidate for the development of anticancer drugs. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its pharmacological properties.
Future Directions
There are several future directions for the study of 1-(4-chlorophenyl)-N-(4-fluorophenyl)methanesulfonamide. One direction is to further investigate its mechanism of action and optimize its pharmacological properties. Another direction is to study its potential as a combination therapy with other anticancer drugs. Additionally, this compound could be studied for its potential as a treatment for other diseases, such as neurodegenerative diseases.
Scientific Research Applications
1-(4-chlorophenyl)-N-(4-fluorophenyl)methanesulfonamide has been studied for its potential pharmacological properties, particularly as a potential anticancer agent. Several studies have shown that this compound exhibits cytotoxic effects on various cancer cell lines, including breast, lung, and pancreatic cancer cells. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Properties
IUPAC Name |
1-(4-chlorophenyl)-N-(4-fluorophenyl)methanesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11ClFNO2S/c14-11-3-1-10(2-4-11)9-19(17,18)16-13-7-5-12(15)6-8-13/h1-8,16H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBSIPXARKWGGPI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CS(=O)(=O)NC2=CC=C(C=C2)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11ClFNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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